1-[2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]-2-azepanone

• IUPAC Name: 1-[2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethyl]azepan-2-one
• InChI: InChI=1S/C14H23N3O2/c1-14(2,3)13-15-11(19-16-13)8-10-17-9-6-4-5-7-12(17)18/h4-10H2,1-3H3
• InChI Key: VWFYYNRTJYXLHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(=N1)CCN2CCCCCC2=O
• Molecular Formula: C14H23N3O2
• Molecular Weight: 265.35 g/mol

Description

1,2,4-Oxadiazole derivatives have received considerable attention due to their unique bioisosteric properties and a wide spectrum of biological activities. They are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. They are perfect frameworks for novel drug development.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole-based compounds has seen major advances in recent years. For instance, tert-butylamidoxime can be activated by PTSA–ZnCl2, resulting in the formation of a Lewis acid–ammonia complex as a leaving group, giving rise to the formation of the nitrile oxide.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazole derivatives is characterized by a five-membered heterocyclic ring with one oxygen and two nitrogen atoms. The empirical formula for a similar compound, 1-(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride, is C7H14ClN3O.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazole derivatives are diverse. For example, tert-butylamidoxime can be activated by PTSA–ZnCl2, leading to the formation of a Lewis acid–ammonia complex as a leaving group, which then forms the nitrile oxide.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives can vary depending on the specific compound. For instance, 1-(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride is a solid with a molecular weight of 191.66.

Safety and Hazards

The safety and hazards associated with 1,2,4-oxadiazole derivatives can vary depending on the specific compound. For example, 1-(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride has been classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed.

Future Directions

The future directions for research on 1,2,4-oxadiazole derivatives are promising. The interest in their biological applications has doubled in the last fifteen years. They are being explored for various scientific areas, including pharmaceutical industry, drug discovery, and more.